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Compound of Interest

Compound Name: 4,5-Dichloropyridin-3-ol
CAS No.: 1261269-63-9
Cat. No.: B594008
Get Quote
. J

Executive Summary: The Safety Imperative

As researchers, we often treat reagents as simple inputs, but 4,5-Dichloropyridin-3-ol
requires specific stewardship due to its halogenated heterocyclic nature.[1][2] Unlike simple
organic solvents, the chlorine atoms on the pyridine ring confer persistence and specific
combustion hazards (formation of HCI and NOX).

The Golden Rule: This compound must never enter the municipal water system (sink) or be
mixed with non-halogenated organic waste streams. Its disposal pathway is strictly controlled:
High-Temperature Incineration with Acid Gas Scrubbing.[1][2]

Hazard Profile & Physical Properties

Understanding the why behind the protocol is essential for compliance.[2] This compound is not
just an irritant; its chemical structure dictates its waste classification.
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Property Description Implications for Disposal
116632-23-6 (or similar Unique identifier for waste
CAS Number . _
isomers) manifests.[1][2]

] ) ] Dust generation is a primary
) Solid (Off-white to beige S )
Physical State contamination risk during

powder)
transfer.[1][2]
Must be double-bagged or
Hazard Class Irritant / Aquatic Toxicity sealed to prevent
environmental release.[1][2]
CRITICAL: Cannot be
) incinerated in standard boilers;
Combustion Releases HCI, NOx, COx

requires specialized hazardous

waste incinerators.[1]

_ _ Do not mix with Nitric Acid,
o Incompatible with strong )
Reactivity i Peroxides, or Permanganates
oxidizers
in waste carboys.[1]

Key Hazard Statements (GHS):

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

H410/H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated pyridines).

[2]

Waste Stream Segregation Logic

The most common compliance failure in laboratories is the mixing of halogenated and non-
halogenated wastes.[2] 4,5-Dichloropyridin-3-ol is a Halogenated Organic.[1][2]
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o Why Segregate? Non-halogenated solvents (like Acetone/Ethanol) are often used as fuel
blends for cement kilns.[2] If you contaminate that stream with this chlorinated pyridine, the
burning process creates hydrochloric acid, destroying the kiln's infrastructure and potentially
releasing dioxins.

o RCRA Status (USA Context): While not explicitly P-listed or U-listed (unlike pure Pyridine,
U196), it falls under Process Knowledge compliance.[1][2] You must treat it as hazardous
waste due to its toxicity and halogen content.[2]

Visualizing the Waste Decision Matrix

The following diagram outlines the logical flow for disposing of this specific compound in
various states.

Start: Identify Waste State

Is it Solid Reagent? Is it in Solution?

Pure Substance

Segregate: Solid Waste Container
(Wide-mouth HDPE or Glass)

/

Label: 'Hazardous Waste - Solid' Stream: HALOGENATED Organic Waste
Constituent: 4,5-Dichloropyridin-3-ol (Red Can/Carboy)

Check Solvent Compatibility

Oxidizers Present

STOP: Do NOT mix with
Oxidizers or Strong Acids

Manifest & Transport
(UN 2811 or UN 3077)

End Site: High-Temp Incineration
(w/ Scrubber)
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 4,5-Dichloropyridin-3-ol waste streams to ensure
regulatory compliance and safety.

Step-by-Step Disposal Protocols
Scenario A: Disposing of Pure Solid Reagent (Expired or Excess)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass
container.

e Protocol:

o

Don PPE (Nitrile gloves, safety glasses, lab coat).[2]

Place the container in a secondary containment tray.

[¢]

Transfer the solid carefully to avoid dust generation.[2] If dust is visible, work inside a fume
hood.

[¢]

[e]

Labeling: Affix a hazardous waste tag immediately.[2]
= Chemical Name: 4,5-Dichloropyridin-3-ol.[1][2][4][7]
= Hazard Checkbox: Toxic, Irritant.[5]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

[¢]

Scenario B: Disposing of Reaction Mixtures (Mother Liquor)

o Container: Approved safety carboy (typically translucent HDPE) designated for Halogenated
Solvents.[2]

e Protocol:

o Verify the carboy pH.[2] If the reaction mixture was acidic, neutralize it to pH 6-8 before
addition to prevent gas evolution in the waste container.
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o Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric acid
waste).[2]

o Pour waste into the carboy using a funnel in the fume hood.

o Log It: Immediately write "4,5-Dichloropyridin-3-ol" and the approximate
percentage/volume on the waste log sheet attached to the carboy.[2]

o Cap tightly.[3][4][5] Do not leave the funnel in the neck.

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Paper
Towels)[1]

e Protocol:

o

Do not throw in the regular trash.[2]

o

Collect in a clear heavy-duty plastic bag labeled "Chemically Contaminated Debris."

[¢]

Seal the bag with tape or a zip-tie.

[¢]

Dispose of as solid hazardous waste.[2]

Emergency Contingencies: Spill Management
Minor Spill (< 5g Solid):

 Isolate: Alert nearby personnel.

o PPE: Wear double nitrile gloves and an N95 mask (if outside a hood) to prevent dust
inhalation.

o Contain: Cover the spill with wet paper towels to prevent dust dispersion.
o Clean: Scoop up the wet material and place it in a solid waste container.[2]

o Wash: Clean the surface with soap and water; collect the rinsate as liquid halogenated
waste.
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Major Spill (Liquid Solution):

o Evacuate: If outside a fume hood, evacuate the immediate area to allow vapors to dissipate.

[2]

e Absorb: Use a universal spill kit (vermiculite or polypropylene pads). Do not use sawdust
(combustible).

e Disposal: Bag all absorbent materials as hazardous waste.

Transport & Regulatory Data

When preparing the waste manifest for your EHS (Environmental Health & Safety) team or
external contractor, use the following classifications. Note: Always verify with your specific
vendor's SDS as transport data can vary by concentration and isomer.

e Proper Shipping Name: Toxic solid, organic, n.o.s. (4,5-Dichloropyridin-3-ol) OR
Environmentally hazardous substance, solid, n.o.s.

e UN Number: Generally UN 2811 (if toxic) or UN 3077 (if ecotoxic).
e Packing Group: Il (Minor Danger).

o US EPA Waste Code: Not explicitly listed (P/U), but treat as D003 (Reactive - if mixed with
incompatibles) or generic Hazardous Waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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